Cas no 439118-43-1 (tert-butyl 2-2-(aminomethyl)phenylacetate)

tert-butyl 2-2-(aminomethyl)phenylacetate structure
439118-43-1 structure
Product Name:tert-butyl 2-2-(aminomethyl)phenylacetate
CAS No:439118-43-1
MF:C13H19NO2
MW:221.29546380043
CID:3369792
PubChem ID:23560150
Update Time:2025-04-21

tert-butyl 2-2-(aminomethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • BENZENEACETIC ACID, 2-(AMINOMETHYL)-, 1,1-DIMETHYLETHYL ESTER
    • tert-butyl 2-2-(aminomethyl)phenylacetate
    • (2-Aminomethyl-phenyl)-acetic acid tert-butyl ester
    • VYQOCJHQUYHQLW-UHFFFAOYSA-N
    • tert-butyl 2-[2-(aminomethyl)phenyl]acetate
    • SCHEMBL22532318
    • 439118-43-1
    • AKOS017555581
    • DA-05837
    • tert-butyl [2-(aminomethyl)phenyl]acetate
    • EN300-1044261
    • Inchi: 1S/C13H19NO2/c1-13(2,3)16-12(15)8-10-6-4-5-7-11(10)9-14/h4-7H,8-9,14H2,1-3H3
    • InChI Key: VYQOCJHQUYHQLW-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC=CC=1CN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 221.141578849Da
  • Monoisotopic Mass: 221.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

tert-butyl 2-2-(aminomethyl)phenylacetate Pricemore >>

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